Cas no 2248297-83-6 (8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde)

• Product Name: 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde
• CAS No: 2248297-83-6
• MF: C₁₁H₇BrClNO
• MW: 284.536381006241
• CID: 6287095
• PubChem ID: 165719730
• Update Time: 2025-05-23

8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde
• 2248297-83-6
• EN300-2008796

• Inchi： 1S/C11H7BrClNO/c1-6-2-3-8(12)11-9(6)10(13)7(5-15)4-14-11/h2-5H,1H3
• InChI Key： WVYFSYHQORJEPG-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C2=C(C(C=O)=CN=C21)Cl

Computed Properties

• Exact Mass: 282.93995g/mol
• Monoisotopic Mass: 282.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų

Additional information on 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde

8-Bromo-4-Chloro-5-Methylquinoline-3-Carbaldehyde: A Comprehensive Overview

The compound 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde, also known by its CAS number 2248297-83-6, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of quinoline derivatives, which are widely studied for their unique electronic properties and potential use in drug discovery, optoelectronics, and catalysis. The structure of this compound is characterized by a quinoline ring system with substituents at positions 3, 4, 5, and 8. Specifically, the 3-position bears a carbaldehyde group (-CHO), the 4-position has a chlorine atom (Cl), the 5-position contains a methyl group (-CH₃), and the 8-position is substituted with a bromine atom (Br). These substituents significantly influence the electronic and steric properties of the molecule, making it a versatile building block for further chemical modifications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde. Researchers have employed various strategies, including multi-component reactions, microwave-assisted synthesis, and transition-metal-catalyzed coupling reactions, to construct this complex molecule efficiently. For instance, a study published in the Journal of Organic Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to introduce the bromine and chlorine substituents at specific positions on the quinoline ring. This approach not only enhances the purity of the final product but also reduces reaction time and costs compared to traditional methods.

The electronic properties of 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde have been extensively studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the presence of electron-withdrawing groups like chlorine and bromine at positions 4 and 8 significantly lowers the energy levels of the molecule's π-system. This makes it an attractive candidate for applications in organic electronics, particularly in photovoltaic devices and light-emitting diodes (LEDs). Additionally, the carbaldehyde group at position 3 provides a site for further functionalization, enabling researchers to explore its potential as a precursor for more complex structures.

In terms of biological activity, 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde has shown promising results in preliminary assays targeting various enzymes and receptors. For example, studies conducted at leading pharmaceutical research institutions indicate that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While these findings are still in their early stages, they suggest that further optimization of this compound could lead to novel therapeutic agents with improved efficacy and selectivity.

The synthesis and characterization of 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde have also contributed to our understanding of quinoline chemistry. Quinolines are known for their aromatic stability and ability to form hydrogen bonds due to their nitrogen atom. The substitution pattern in this compound introduces additional complexity by incorporating halogens (Cl and Br) and an aliphatic methyl group (-CH₃). These features make it an ideal model system for studying how different substituents affect the electronic properties and reactivity of quinoline derivatives.

In conclusion, 8-bromo-4-chloro-5-methylquinoline-3-carbaldehyde is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique structure allows for a wide range of applications in materials science, pharmacology, and organic electronics. As research continues to uncover new insights into its properties and functionalities, this compound is poised to play a pivotal role in advancing both fundamental understanding and practical innovations in chemistry.